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Executive Summary

Palustrin-2c is a 31-residue, cationic, amphipathic peptide belonging to the Palustrin-2 family.
Characterized by a conserved C-terminal cyclic disulfide loop (the "Rana box"), it functions
primarily as a membrane-active agent with selectivity for Gram-negative bacteria. While its
potency is moderate compared to engineered analogs (e.g., Palustrin-2CE), its structural
stability and low hemolytic profile make it a critical scaffold for peptide drug design, particularly
in the development of anti-infective and potentially insulinotropic agents.

Structural Characterization
Primary Sequence & Physicochemical Properties

The primary structure of Palustrin-2c is defined by a linear N-terminal amphipathic

-helix and a C-terminal cyclic domain.

¢ Sequence (One-Letter Code): GFLSTVKNLATNVAGTVIDTLKCKVTGGCRS

+ Key Motifs:
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o N-Terminus (Residues 1-22): Amphipathic
-helical region responsible for membrane binding.

o C-Terminus (Residues 23-31): The "Rana box" (CKVTGGCRS), a cyclic heptapeptide
stabilized by a disulfide bridge between Cys23 and Cys29.

e Molecular Weight: ~3.2 kDa (Theoretical).
e Net Charge: +3 (at pH 7.0), derived from Lysine (K) and Arginine (R) residues.

» Hydrophobicity: Moderate; facilitates interaction with lipid bilayers without inducing excessive
hemolysis.

The "Rana Box" Functionality

The C-terminal disulfide bridge (Cys23-Cys29) acts as a structural constraint. Unlike many
AMPs where cyclization is critical for activity, studies on the Palustrin-2 family suggest this loop
primarily confers proteolytic stability rather than antimicrobial potency. Linear analogs often
retain bioactivity but degrade rapidly in serum.

Biological Activity & Mechanism of Action
Antimicrobial Spectrum

Palustrin-2c exhibits a "moderate" antimicrobial profile, showing higher efficacy against Gram-
negative bacteria compared to Gram-positive strains.

| Target Organism | Strain Type | Est. MIC (

M) | Activity Classification | | :--- | :--- | ---- | :
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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